Cas no 31208-76-1 (1H-Indazole,5,7-dinitro-)
1H-Indazole,5,7-dinitro- structure
Product Name:1H-Indazole,5,7-dinitro-
CAS No:31208-76-1
MF:C7H4N4O4
MW:208.131060600281
CID:312764
PubChem ID:3084527
Update Time:2025-04-19
1H-Indazole,5,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole,5,7-dinitro-
- 5,7-Dinitro(1H)indazole
- 5,7-dinitroindazole
- 31208-76-1
- 5,7-dinitro-5H-indazole
- 1H-Indazole, 5,7-dinitro-
-
- Inchi: 1S/C7H4N4O4/c12-10(13)5-1-4-3-8-9-7(4)6(2-5)11(14)15/h1-3,5H
- InChI Key: HXLLQLZHBAIIRN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C2C(C=NN=2)=C1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 208.02332
- Monoisotopic Mass: 208.023255
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
- XLogP3: 0.5
Experimental Properties
- Density: 1.752
- Boiling Point: 455.3°C at 760 mmHg
- Flash Point: 229.1°C
- Refractive Index: 1.777
- PSA: 114.96
1H-Indazole,5,7-dinitro- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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